4-[4-(cyclopropanesulfonyl)piperazin-1-yl]-6-methoxypyrimidine

• IUPAC Name: 4-(4-cyclopropylsulfonylpiperazin-1-yl)-6-methoxypyrimidine
• InChI: InChI=1S/C12H18N4O3S/c1-19-12-8-11(13-9-14-12)15-4-6-16(7-5-15)20(17,18)10-2-3-10/h8-10H,2-7H2,1H3
• InChI Key: FHJIVAOYMWPBGZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=NC(=C1)N2CCN(CC2)S(=O)(=O)C3CC3
• Molecular Formula: C12H18N4O3S
• Molecular Weight: 298.36 g/mol

Description

4-[4-(cyclopropanesulfonyl)piperazin-1-yl]-6-methoxypyrimidine (CSPM) is an organic compound that has been studied extensively in the fields of organic synthesis, medicinal chemistry and biochemistry. CSPM is a heterocyclic compound consisting of a piperazin-1-yl ring fused to a pyrimidine ring, with a methyl group on the 6-position of the pyrimidine ring. The cyclopropanesulfonyl group is attached to the 4-position of the piperazin-1-yl ring. CSPM is an important intermediate in the synthesis of various pharmaceuticals and has been used in the development of a number of drugs.

Scientific Research Applications

4-[4-(cyclopropanesulfonyl)piperazin-1-yl]-6-methoxypyrimidine has been used in a variety of scientific research applications, including organic synthesis, medicinal chemistry and biochemistry. In organic synthesis, 4-[4-(cyclopropanesulfonyl)piperazin-1-yl]-6-methoxypyrimidine is used as an intermediate in the synthesis of various pharmaceuticals. In medicinal chemistry, 4-[4-(cyclopropanesulfonyl)piperazin-1-yl]-6-methoxypyrimidine has been used in the development of a number of drugs, such as dihydropyrimidine derivatives and antifungal agents. In biochemistry, 4-[4-(cyclopropanesulfonyl)piperazin-1-yl]-6-methoxypyrimidine has been used to study the structure and function of enzymes, as well as the mechanism of action of drugs.

Mechanism of Action

The mechanism of action of 4-[4-(cyclopropanesulfonyl)piperazin-1-yl]-6-methoxypyrimidine is not fully understood, however, it is believed to interact with enzymes in the body, such as proteases and kinases, to modulate their activity. 4-[4-(cyclopropanesulfonyl)piperazin-1-yl]-6-methoxypyrimidine is also believed to interact with other molecules in the body, such as hormones and neurotransmitters, to regulate their levels.
Biochemical and Physiological Effects
4-[4-(cyclopropanesulfonyl)piperazin-1-yl]-6-methoxypyrimidine has been shown to have a number of biochemical and physiological effects. In vitro studies have demonstrated that 4-[4-(cyclopropanesulfonyl)piperazin-1-yl]-6-methoxypyrimidine can inhibit the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. 4-[4-(cyclopropanesulfonyl)piperazin-1-yl]-6-methoxypyrimidine has also been shown to modulate the activity of other enzymes, such as proteases and kinases. In vivo studies have demonstrated that 4-[4-(cyclopropanesulfonyl)piperazin-1-yl]-6-methoxypyrimidine can modulate the levels of hormones and neurotransmitters, as well as modulate the activity of immune cells.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-[4-(cyclopropanesulfonyl)piperazin-1-yl]-6-methoxypyrimidine in lab experiments is that it is a relatively inexpensive and readily available compound. 4-[4-(cyclopropanesulfonyl)piperazin-1-yl]-6-methoxypyrimidine is also relatively stable, making it suitable for use in a variety of laboratory settings. However, 4-[4-(cyclopropanesulfonyl)piperazin-1-yl]-6-methoxypyrimidine is not without its limitations. 4-[4-(cyclopropanesulfonyl)piperazin-1-yl]-6-methoxypyrimidine is not soluble in water, making it difficult to use in aqueous solutions. Additionally, 4-[4-(cyclopropanesulfonyl)piperazin-1-yl]-6-methoxypyrimidine is not very soluble in organic solvents, making it difficult to use in organic synthesis.

Future Directions

The potential applications of 4-[4-(cyclopropanesulfonyl)piperazin-1-yl]-6-methoxypyrimidine are vast and there are a number of potential future directions that could be explored. These include further research into the mechanism of action of 4-[4-(cyclopropanesulfonyl)piperazin-1-yl]-6-methoxypyrimidine and its effects on enzymes and other molecules in the body. Additionally, further research into the synthesis of 4-[4-(cyclopropanesulfonyl)piperazin-1-yl]-6-methoxypyrimidine and its derivatives could lead to the development of new drugs. Finally, further research into the use of 4-[4-(cyclopropanesulfonyl)piperazin-1-yl]-6-methoxypyrimidine in organic synthesis could lead to the development of new synthetic methods.

Synthesis Methods

4-[4-(cyclopropanesulfonyl)piperazin-1-yl]-6-methoxypyrimidine can be synthesized from 4-chloro-6-methoxy-pyrimidine, which is reacted with cyclopropanesulfonyl chloride in the presence of sodium azide to form 4-[4-(cyclopropanesulfonyl)piperazin-1-yl]-6-methoxypyrimidine. The reaction proceeds through a nucleophilic substitution, followed by a cyclization reaction. The reaction is typically carried out in aqueous acetonitrile at room temperature.